Cas no 50789-45-2 (3-Phenoxybenzonitrile)

3-Phenoxybenzonitrile Properties

Names and Identifiers

• 3-Phenoxybenzonitrile
• Benzonitrile, 3-phenoxy-
• 3-phenoxy-benzonitrile
• 3-phenoxybenzenecarbonitrile
• 3-Cyanodiphenyl ether
• IBUQEIIFTPFARK-UHFFFAOYSA-N
• OR0826
• SBB091875
• 5922AJ
• TRA0052214
• SY013585
• AB0061413
• AX8088805
• ST24042407
• A
• Z57900344
• MS-0832
• FT-0692253
• EN300-59779
• AKOS005108930
• SCHEMBL7186441
• CS-0119917
• A828299
• 50789-45-2
• MFCD05669318
• AC-23561
• DTXSID60392256
• DB-071253
• 3-phenoxybenzonitrile
• +Expand

• MDL： MFCD05669318
• InChIKey： IBUQEIIFTPFARK-UHFFFAOYSA-N
• Inchi： 1S/C13H9NO/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9H
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C(C#N)=C1[H]

Computed Properties

• Exact Mass: 195.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.068413911g/mol
• Heavy Atom Count: 15
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 3.35058
• PSA: 33.02000
• Boiling Point: 310.7℃ at 760 mmHg
• Flash Point: 131℃

3-Phenoxybenzonitrile Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant

3-Phenoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%